Cas no 1805351-27-2 (4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805351-27-2
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4861141
• Update Time: 2025-05-19

4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-2-1-3(6(9)10)15-5(4(2)14)7(11,12)13/h1,6H
• InChI Key： PPQPYPZJKZSLPC-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805351-27-2)

4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805351-27-2) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a pivotal structural motif in numerous bioactive molecules. The unique arrangement of bromine, iodine, and fluorine substituents on its pyridine backbone imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine contribute to its versatility in synthetic chemistry. The presence of multiple halogen atoms, particularly bromine and iodine, facilitates various cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are instrumental in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design. Additionally, the difluoromethyl and trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the reactivity and pharmacokinetic properties of the resulting derivatives.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting elusive biological pathways. 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine has emerged as a key intermediate in the synthesis of compounds with potential applications in oncology, immunology, and neurology. For instance, its structural framework aligns well with kinase inhibitors, which are among the most extensively studied therapeutic classes due to their role in regulating cell proliferation and signaling cascades.

One of the most compelling aspects of this compound is its utility in generating libraries of diverse scaffolds for high-throughput screening (HTS). The combination of halogenated pyridines with fluorinated alkyl groups allows for rapid diversification of chemical space while maintaining structural integrity. This approach has been successfully employed by several pharmaceutical companies to identify lead compounds with promising pharmacological profiles. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates.

The synthesis of 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of a pyridine precursor, followed by sequential halogenation and fluorination steps. Each step must be meticulously optimized to ensure high yield and purity, as impurities can significantly impact downstream applications. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility in the synthesis of this compound.

Recent advancements in computational chemistry have further enhanced the utility of 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine as a building block. Molecular modeling studies have revealed that modifications at the bromo and iodo positions can fine-tune binding interactions with target proteins. This has led to the development of more accurate predictive models for virtual screening, reducing the time and cost associated with hit identification. Such computational tools are indispensable in modern drug discovery pipelines.

The pharmacological potential of derivatives derived from 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine has been explored through various preclinical studies. Researchers have synthesized analogs targeting enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are implicated in inflammatory diseases and cancer. Preliminary data suggest that certain derivatives exhibit potent inhibitory activity with favorable pharmacokinetic profiles. These findings underscore the importance of this compound as a starting point for developing next-generation therapeutics.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved physicochemical properties such as lipophilicity, solubility, and resistance to metabolic degradation. In the context of 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine, both difluoromethyl and trifluoromethyl substituents contribute to these desirable characteristics. This has made it a preferred choice for medicinal chemists seeking to optimize lead compounds for clinical development.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of machine learning algorithms into virtual screening platforms has revolutionized the identification of novel drug candidates. By leveraging large datasets containing bioactive molecules derived from 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine, researchers can predict new molecular structures with enhanced efficacy and reduced toxicity. This interdisciplinary approach represents a significant leap forward in precision medicine.

The future prospects for 4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine are bright, given its broad applicability across multiple therapeutic areas. Ongoing research aims to expand its utility beyond kinase inhibitors to include other targets such as G protein-coupled receptors (GPCRs) and nuclear receptors (NRs). The development of new synthetic routes will also play a crucial role in making this compound more accessible for academic and industrial applications.

In conclusion,4-Bromo-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805351-27-2) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future landscape of pharmaceutical innovation.